molecular formula C14H12N2O3S B8699128 5-Phenylaminosulfonyl-2-oxindole

5-Phenylaminosulfonyl-2-oxindole

Cat. No.: B8699128
M. Wt: 288.32 g/mol
InChI Key: PFCMHOLHFDZWRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Phenylaminosulfonyl-2-oxindole is a useful research compound. Its molecular formula is C14H12N2O3S and its molecular weight is 288.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H12N2O3S

Molecular Weight

288.32 g/mol

IUPAC Name

2-oxo-N-phenyl-1,3-dihydroindole-5-sulfonamide

InChI

InChI=1S/C14H12N2O3S/c17-14-9-10-8-12(6-7-13(10)15-14)20(18,19)16-11-4-2-1-3-5-11/h1-8,16H,9H2,(H,15,17)

InChI Key

PFCMHOLHFDZWRN-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2)S(=O)(=O)NC3=CC=CC=C3)NC1=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A suspension of 5-chlorosulfonyl-2-oxindole (1.62 g, 7 mmol), aniline (0.782 mL, 8.4 mmol) and pyridine (1 mL) in dichloromethane (20 ml) was stirred at room temperature for 4 hours. The reaction mixture was diluted with ethyl acetate (300 mL) and acidified with 1N hydrochloric acid (16 mL). The organic layer was washed with sodium bicarbonate and brine, dried and concentrated. The residue was washed with ethanol (3 mL) and then chromatographed on silica gel eluting with methanol/dichloromethane 1:9 to give of 5-phenylaminosulfonyl-2-oxindole.
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16 mL
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300 mL
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